Cas no 61183-58-2 (3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide)

• Product Name: 3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide
• CAS No: 61183-58-2
• MF: C₉H₁₅O₂P
• MW: 186.187963724136
• CID: 954082
• PubChem ID: 317370
• Update Time: 2025-04-19

3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2,3a,4,5,6,7-hexahydro-1ah-phosphindolo[3,3a-b]oxirene 3-oxide
• NSC248965
• 3-Methyloctahydro-3lambda~5~-phosphindolo[3,3a-b]oxiren-3-one
• 61183-58-2
• NSC-248965
• DTXSID50312024

• Inchi： 1S/C9H15O2P/c1-12(10)6-7-9(11-7)5-3-2-4-8(9)12/h7-8H,2-6H2,1H3
• InChI Key： ZUWBKUQSWMIGMO-UHFFFAOYSA-N
• SMILES： P1(C)(CC2C3(CCCCC13)O2)=O

Computed Properties

• Exact Mass: 186.08105
• Monoisotopic Mass: 186.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 390.5°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.505
• PSA: 29.6
• LogP: 2.07310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Phospholanes